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Compound of Interest

Compound Name: 5-Phenylmorpholin-3-one

Cat. No.: B1289996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Phenylmorpholin-3-
one, a key chemical intermediate. This document details its chemical identity, physical

properties, and available spectral data, alongside a detailed experimental protocol for its

synthesis.

Core Compound Information
5-Phenylmorpholin-3-one is a heterocyclic compound with significant applications in

medicinal chemistry and organic synthesis. It exists as a racemic mixture and as individual

enantiomers, each with distinct properties and applications.
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Identifier
Racemic 5-
Phenylmorpholin-
3-one

(S)-5-
Phenylmorpholin-
3-one

(R)-5-
Phenylmorpholin-
3-one

CAS Number 1260672-03-4[1] 1052209-96-7[2] 192815-71-7[3]

Molecular Formula C₁₀H₁₁NO₂ C₁₀H₁₁NO₂[2] C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol [1] 177.20 g/mol [4] 177.2 g/mol [3]

Appearance Solid[1] - Off-white solid[3]

Purity 98%[1] - 95%[3]

Storage - Sealed in dry, 2-8°C[4] Store at 0-8°C[3]

Spectral Data
Precise spectral data for 5-Phenylmorpholin-3-one is not readily available in the public

domain. Commercial suppliers indicate the availability of NMR, HPLC, and LC-MS data upon

request. For structurally related compounds, general spectral features can be inferred, but

experimental data for the title compound is essential for definitive characterization.

Experimental Protocols
Synthesis of 4-Phenylmorpholin-3-one (A Related
Compound)
While a specific protocol for 5-Phenylmorpholin-3-one is not detailed in the provided search

results, a method for the synthesis of the related compound, 4-phenylmorpholin-3-one, has

been reported. This procedure can serve as a foundational method for the synthesis of the

target molecule, likely with modifications to the starting materials.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/products/10-F222993/5-phenylmorpholin-3-one/
https://achmem.com/products/cat-no-ac24166
https://www.sigmaaldrich.com/HK/zh/product/achemblock/advh99c107fe
https://achmem.com/products/cat-no-ac24166
https://cymitquimica.com/products/10-F222993/5-phenylmorpholin-3-one/
https://www.bldpharm.com/products/1052209-96-7.html
https://www.sigmaaldrich.com/HK/zh/product/achemblock/advh99c107fe
https://cymitquimica.com/products/10-F222993/5-phenylmorpholin-3-one/
https://www.sigmaaldrich.com/HK/zh/product/achemblock/advh99c107fe
https://cymitquimica.com/products/10-F222993/5-phenylmorpholin-3-one/
https://www.sigmaaldrich.com/HK/zh/product/achemblock/advh99c107fe
https://www.bldpharm.com/products/1052209-96-7.html
https://www.sigmaaldrich.com/HK/zh/product/achemblock/advh99c107fe
https://www.benchchem.com/product/b1289996?utm_src=pdf-body
https://www.benchchem.com/product/b1289996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Phenylamino)ethanol

Reaction 4-Phenylmorpholin-3-oneIntramolecular CyclizationChloroacetyl chloride

Base

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 4-phenylmorpholin-3-one.

Procedure:

A common synthetic route involves the reaction of a substituted aniline with a haloacetyl halide

followed by intramolecular cyclization. For example, the synthesis of N-phenylmorpholine

compounds can be achieved by heating a substituted phenylamine and 2-chloroethyl ether in

the presence of an alkali base. The reaction is typically carried out without a solvent at

temperatures ranging from 130-180°C.

Signaling Pathways and Logical Relationships
The structural motif of 5-phenylmorpholin-3-one is a component of various biologically active

molecules. Understanding its role within these larger structures can be visualized through

signaling pathway diagrams. For instance, derivatives of phenylmorpholine are being

investigated for their effects on monoamine uptake and nicotinic acetylcholine receptor

function, which are relevant in the development of smoking cessation aids.
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Drug Development Workflow
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Caption: Logical workflow illustrating the investigation of phenylmorpholine analogues as

potential smoking cessation aids.

Conclusion
5-Phenylmorpholin-3-one is a valuable building block in the synthesis of complex organic

molecules with potential therapeutic applications. While detailed spectral and synthetic data in

the public domain are limited, this guide provides the foundational information necessary for

researchers to source and utilize this compound effectively. Further investigation into its

synthesis and characterization is warranted to fully explore its potential in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Phenylmorpholin-3-one: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289996#5-phenylmorpholin-3-one-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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